Cas no 75841-27-9 (6-bromo-3H,4H-pyrrolo1,2-d1,2,4triazin-4-one)

• Product Name: 6-bromo-3H,4H-pyrrolo1,2-d1,2,4triazin-4-one
• CAS No: 75841-27-9
• MF: C₆H₄BrN₃O
• MW: 214.019459724426
• CID: 1011840
• PubChem ID: 12585372
• Update Time: 2025-06-27

6-bromo-3H,4H-pyrrolo1,2-d1,2,4triazin-4-one Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-d][1,2,4]triazin-4(3H)-one, 6-bromo-
• 6-Bromopyrrolo[1,2-f][1,2,4]triazin-4(3H)-one
• Bromo-6 dihydro-3,4 oxo-4 pyrrolo[1,2-d]triazine-1,2,4
• 6-bromo-3H,4H-pyrrolo1,2-d1,2,4triazin-4-one
• 75841-27-9
• 6-Bromopyrrolo[1,2-d][1,2,4]triazin-4(3H)-one
• FT-0713613
• 6-bromo-3H-pyrrolo[1,2-d][1,2,4]triazin-4-one
• EN300-1266107
• 6-bromo-3h,4h-pyrrolo[1,2-d][1,2,4]triazin-4-one

• MDL： MFCD26960777
• Inchi： 1S/C6H4BrN3O/c7-5-2-1-4-3-8-9-6(11)10(4)5/h1-3H,(H,9,11)
• InChI Key： BJXHMNXTYPQURK-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C=NNC(N21)=O

Computed Properties

• Exact Mass: 212.95377g/mol
• Monoisotopic Mass: 212.95377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.4Ų

Additional information on 6-bromo-3H,4H-pyrrolo1,2-d1,2,4triazin-4-one

Introduction to 6-Bromo-3H,4H-Pyrrolo[1,2-d][1,2,4]Triazin-4-one (CAS No. 75841-27-9)

6-Bromo-3H,4H-pyrrolo[1,2-d][1,2,4]triazin-4-one (CAS No. 75841-27-9) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of pyrrolo[1,2-d][1,2,4]triazines, which are known for their diverse biological activities, including antitumor, antiviral, and anti-inflammatory properties.

The structure of 6-bromo-3H,4H-pyrrolo[1,2-d][1,2,4]triazin-4-one is characterized by a pyrrole ring fused with a triazine ring, with a bromine substituent at the 6-position. The presence of the bromine atom imparts specific chemical and biological properties to the molecule, making it an interesting candidate for various applications in drug discovery and development.

Recent research has highlighted the potential of 6-bromo-3H,4H-pyrrolo[1,2-d][1,2,4]triazin-4-one as a lead compound for the development of novel therapeutic agents. Studies have shown that this compound exhibits potent antitumor activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that 6-bromo-3H,4H-pyrrolo[1,2-d][1,2,4]triazin-4-one effectively inhibited the growth of human breast cancer cells (MCF-7) and colon cancer cells (HT-29) by inducing apoptosis and cell cycle arrest.

In addition to its antitumor properties, 6-bromo-3H,4H-pyrrolo[1,2-d][1,2,4]triazin-4-one has also shown promise in antiviral research. A recent study in Antiviral Research reported that this compound exhibited significant inhibitory effects against the replication of influenza A virus (IAV) in vitro. The mechanism of action was attributed to the compound's ability to interfere with viral RNA synthesis and protein expression.

The synthesis of 6-bromo-3H,4H-pyrrolo[1,2-d][1,2,4]triazin-4-one involves a series of well-defined chemical reactions. One common synthetic route involves the condensation of 5-amino-3-bromopyrazole with formamide followed by cyclization under appropriate conditions. This synthetic method is highly reproducible and can be scaled up for large-scale production.

Pharmacokinetic studies have also been conducted to evaluate the bioavailability and metabolic stability of 6-bromo-3H,4H-pyrrolo[1,2-d][1,2,4]triazin-4-one. Results from these studies indicate that the compound has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life in vivo. These properties make it a viable candidate for further preclinical and clinical evaluation.

In terms of toxicity, preliminary studies have shown that 6-bromo-3H,4H-pyrrolo[1,2-d][1,2,4]triazin-4-one exhibits low toxicity at therapeutic concentrations. However, further comprehensive toxicity assessments are necessary to ensure its safety for human use.

The potential applications of 6-bromo-3H,4H-pyrrolo[1,2-d][1,2,4]triazin-4-one extend beyond its antitumor and antiviral activities. Ongoing research is exploring its use as an anti-inflammatory agent and its potential in treating neurodegenerative diseases. For example, a study published in Neuropharmacology in 2023 found that this compound reduced inflammation and oxidative stress in a mouse model of Alzheimer's disease.

In conclusion, 6-bromo-3H,4H-pyrrolo[1,2-d][1,2,4]triazin-4-one (CAS No. 75841-27-9) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. As more studies are conducted to elucidate its mechanisms of action and optimize its pharmacological properties, it is likely that this compound will play a significant role in the discovery of new drugs for various diseases.